Cas no 2301068-46-0 (6-Chloro-5-(2,2,2-trifluoroethoxy)-pyridine-2-carbonitrile)

• Product Name: 6-Chloro-5-(2,2,2-trifluoroethoxy)-pyridine-2-carbonitrile
• CAS No: 2301068-46-0
• MF: C₈H₄ClF₃N₂O
• MW: 236.578371047974
• MDL: MFCD31760328
• CID: 4783185
• Update Time: 2025-06-12

6-Chloro-5-(2,2,2-trifluoroethoxy)-pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-(2,2,2-trifluoroethoxy)-pyridine-2-carbonitrile
• 6-Chloro-5-(2,2,2-trifluoro-ethoxy)-pyridine-2-carbonitrile

• MDL： MFCD31760328
• Inchi： 1S/C8H4ClF3N2O/c9-7-6(15-4-8(10,11)12)2-1-5(3-13)14-7/h1-2H,4H2
• InChI Key： FYNCDYOOPQCZOU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C#N)N=1)OCC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: 2.9
• Topological Polar Surface Area: 45.9

Additional information on 6-Chloro-5-(2,2,2-trifluoroethoxy)-pyridine-2-carbonitrile

Introduction to 6-Chloro-5-(2,2,2-trifluoroethoxy)-pyridine-2-carbonitrile (CAS No: 2301068-46-0)

6-Chloro-5-(2,2,2-trifluoroethoxy)-pyridine-2-carbonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2301068-46-0, belongs to the class of pyridine derivatives, which are widely recognized for their role in the synthesis of various pharmacologically active molecules. The presence of both chloro and trifluoroethoxy substituents in its molecular structure imparts distinct electronic and steric characteristics, making it a valuable scaffold for further chemical modifications and functionalization.

The 6-Chloro-5-(2,2,2-trifluoroethoxy)-pyridine-2-carbonitrile molecule exhibits a high degree of functional diversity, which is a critical factor in drug discovery processes. The chloro group at the 6-position of the pyridine ring enhances electrophilicity, facilitating nucleophilic substitution reactions that are pivotal in medicinal chemistry. Concurrently, the trifluoroethoxy group at the 5-position introduces fluorine atoms, which are known to modulate metabolic stability and binding affinity to biological targets. This combination of substituents makes the compound an attractive intermediate for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their ability to improve pharmacokinetic properties such as bioavailability, metabolic stability, and cell membrane permeability. The trifluoroethoxy moiety, in particular, has been extensively studied for its role in enhancing binding interactions with enzymes and receptors. For instance, studies have demonstrated that fluorinated pyridines can act as potent inhibitors of various kinases and other enzyme targets relevant to cancer therapy. The 6-Chloro-5-(2,2,2-trifluoroethoxy)-pyridine-2-carbonitrile compound is no exception and has been explored as a precursor in the synthesis of kinase inhibitors that exhibit promising preclinical activity.

The carbonitrile group at the 2-position of the pyridine ring further contributes to the compound's reactivity and potential utility in drug design. Carbonitriles are well-known for their ability to participate in various chemical transformations, including cycloadditions and condensation reactions, which can be leveraged to create more complex molecular architectures. This feature makes 6-Chloro-5-(2,2,2-trifluoroethoxy)-pyridine-2-carbonitrile a versatile building block for synthetic chemists working on drug discovery programs.

Recent advancements in computational chemistry have also highlighted the importance of understanding the electronic properties of molecules like 6-Chloro-5-(2,2,2-trifluoroethoxy)-pyridine-2-carbonitrile. Molecular modeling studies have shown that the chloro and trifluoroethoxy substituents can significantly influence the compound's binding affinity to biological targets by modulating electrostatic interactions and hydrophobic effects. These insights have guided researchers in optimizing the compound's structure for improved efficacy and selectivity.

The synthesis of 6-Chloro-5-(2,2,2-trifluoroethoxy)-pyridine-2-carbonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution reactions followed by functional group transformations such as cyanation. The use of advanced catalytic systems has further streamlined these processes, making it feasible to produce larger quantities of the compound for industrial applications.

In addition to its pharmaceutical applications, 6-Chloro-5-(2,2,2-trifluoroethoxy)-pyridine-2-carbonitrile has shown potential in agrochemical research. Fluorinated pyridines are known to exhibit herbicidal and pesticidal properties due to their ability to interfere with essential biological pathways in plants and pests. The unique combination of substituents in this compound makes it a promising candidate for developing next-generation crop protection agents that are more effective and environmentally sustainable.

The growing interest in fluorinated heterocycles has also spurred innovation in green chemistry approaches for their synthesis. Researchers are exploring alternative methodologies that minimize waste and reduce energy consumption without compromising on yield or quality. These efforts align with global initiatives aimed at promoting sustainable chemical manufacturing practices.

Future research directions for 6-Chloro-5-(2,2,2-trifluoroethoxy)-pyridine-2-carbonitrile may include exploring its derivatives as well as investigating new synthetic pathways that enhance scalability and cost-effectiveness. Collaborative efforts between academia and industry are essential to translate laboratory findings into commercially viable products that address unmet medical needs.

In conclusion,6-Chloro-5-(2,2,2-trifluoroethoxy)-pyridine-2-carbonitrile (CAS No: 2301068-46-0) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable intermediate for drug discovery programs aimed at developing novel therapeutic agents with improved pharmacological properties.